Cas no 91418-45-0 (2,4-Pentanedione,3-[(4-hydroxy-3-methoxyphenyl)methylene]-)

• Product name: 2,4-Pentanedione,3-[(4-hydroxy-3-methoxyphenyl)methylene]-
• CAS No: 91418-45-0
• MF: C₁₃H₁₄O₄
• MW: 234.24786
• CID: 818244

2,4-Pentanedione,3-[(4-hydroxy-3-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-[(4-hydroxy-3-methoxyphenyl)methylene]-
• 3-[(4-hydroxy-3-methoxyphenyl)methylidene]pentane-2,4-dione

Additional information on 2,4-Pentanedione,3-[(4-hydroxy-3-methoxyphenyl)methylene]-

2,4-Pentanedione,3-[(4-hydroxy-3-methoxyphenyl)methylene]- (CAS No. 91418-45-0): A Comprehensive Overview

2,4-Pentanedione,3-[(4-hydroxy-3-methoxyphenyl)methylene]- (CAS No. 91418-45-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pentanedione backbone with a substituted phenyl group. The presence of hydroxyl and methoxy substituents on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable subject for both fundamental research and practical applications.

The pentanedione moiety in this compound serves as a versatile platform for various chemical reactions. Its diketone functionality is known to participate in enolate chemistry, making it amenable to reactions such as aldol condensations and Michael additions. Recent studies have explored the use of 2,4-pentanedione derivatives in the synthesis of bioactive molecules and advanced materials. For instance, researchers have reported the use of this compound as a precursor for the preparation of metal-organic frameworks (MOFs) and coordination polymers.

The (4-hydroxy-3-methoxyphenyl)methylene group attached to the pentanedione backbone adds another layer of complexity to this compound's reactivity and properties. The hydroxyl group introduces hydrogen bonding capabilities, while the methoxy group imparts electron-donating effects through resonance. These features make 2,4-pentanedione derivatives potential candidates for applications in drug design and catalysis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2,4-pentanedione derivatives like CAS No. 91418-45-0. Density functional theory (DFT) calculations have revealed that the diketone groups are highly polarizable, facilitating their interaction with nucleophiles and electrophiles alike. Furthermore, molecular dynamics simulations have shown that these compounds exhibit dynamic conformational flexibility, which could be exploited in designing adaptive materials.

In terms of synthesis, 2,4-pentanedione derivatives can be prepared through various routes, including condensation reactions and organocatalytic processes. One notable method involves the use of enamine catalysis to construct the diketone framework efficiently under mild conditions. This approach has been highlighted in recent publications as a sustainable pathway for synthesizing complex organic molecules.

The biological activity of 2,4-pentanedione derivatives has also garnered attention in recent years. Studies have demonstrated that these compounds exhibit potential anti-inflammatory and antioxidant properties due to their ability to scavenge free radicals and modulate cellular signaling pathways. Additionally, preliminary experiments suggest that they may serve as lead compounds for developing novel therapeutic agents targeting neurodegenerative diseases.

From an industrial perspective, 2,4-pentanedione derivatives are being explored for their applications in polymer chemistry and electronics. Their ability to form stable coordination bonds with metal ions makes them promising candidates for designing stimuli-responsive polymers and organic semiconductors.

In conclusion, 2,4-pentanedione derivatives, particularly CAS No. 91418-45-0 with its unique substituents, represent a class of compounds with diverse chemical properties and wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new facets of their reactivity and utility, underscoring their importance in contemporary chemical science.